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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium
Thiosulfate

Introduction

Ammonium thiosulfate, with the chemical formula (NH4)2S203, is an inorganic compound of
significant interest across various fields, including agriculture, photography, and chemical
synthesis.[1][2] It serves as a valuable fertilizer, a rapid photographic fixing agent, a leaching
agent for precious metals, and a reducing agent in various chemical processes.[1][3][4] This
guide provides a comprehensive overview of its core physical and chemical properties, tailored
for researchers, scientists, and professionals in drug development.

Physical Properties

Ammonium thiosulfate is a white, colorless crystalline solid, often appearing as monoclinic
crystals. It is known to be hygroscopic and emits a distinct ammonia odor. The compound is
highly soluble in water, with slight solubility in acetone and insolubility in ethanol and diethyl

ether.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of ammonium
thiosulfate for easy reference and comparison.
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Property Value Notes Citations
(NH4)2S203 or
Molecular Formula
HsN203S:2
Molecular Weight 148.21 g/mol
White, colorless
Appearance crystalline solid; Hygroscopic in nature
monoclinic crystals
Odor Ammonia-like
Density 1.679 g/cm3 at 25 °C
Anhydrous salt
] ] Decomposes at 150
Melting Point decomposes above
°C (302 °F)
100 °C
N ) Decomposes upon Does not have a true
Boiling Point ) - ]
heating boiling point
Very soluble; 64 g/100
Solubility in Water gat 20 °C; 173 g/100
mL at 20 °C
Slightly soluble in
Solubility in Other acetone; Insoluble in
Solvents ethanol, diethyl ether,
and benzene
For a 60% solution or
pH of Solution 6.5-8.5 typical liquid fertilizer
formulation
Vapor Pressure 0 mmHg
Chemical Properties and Reactivity
Stability and Decomposition
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Ammonium thiosulfate exhibits limited stability, particularly with changes in temperature and
chemical environment.

o Thermal Decomposition: The anhydrous salt is unstable and decomposes when heated
above 100°C, breaking down into ammonium sulfite and sulfur. At 150°C, it decomposes
more completely to form ammonium sulfite, sulfur, ammonia, hydrogen sulfide, and water.

e Aqueous Solution Stability: In aqueous solutions, decomposition is slow below 50°C but
accelerates at higher temperatures. Concentrated solutions will gradually decompose above
50°C, and prolonged standing of an aqueous solution can lead to the precipitation of sulfur.
The solid material is stable under appropriate storage conditions, preferably in a cool, dry
place, and for solutions, in a closed container filled with ammonia.

Reactions with Acids and Oxidizers

Ammonium thiosulfate reacts readily with both acids and strong oxidizing agents.

e Reaction with Strong Acids: When reacted with strong acids like hydrochloric acid (HCI), it
undergoes a double displacement reaction to form ammonium chloride and the unstable
thiosulfuric acid (H2S203).

» Incompatibility with Oxidizers: It is incompatible with strong oxidizers such as chlorates,
nitrates, and nitrites. Mixtures with sodium chlorate can lead to an exothermic reaction that
may become explosive. These reactions can release toxic gases including ammonia,
hydrogen sulfide, and sulfur trioxide.

Role as a Reducing Agent

Ammonium thiosulfate functions as a reducing agent, a property utilized in several industrial
applications.

e Photography: It is used as a "rapid fixer" in photography to dissolve unexposed silver halides
from photographic emulsions.

» Metallurgy: It is employed in the leaching of gold and silver as a less toxic alternative to
cyanide, forming strong complexes with these metals.
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Corrosivity

Ammonium thiosulfate solutions can be corrosive to certain metals.
* |t seriously corrodes copper-based alloys.

» High silicon cast iron shows reasonable resistance.

o Stainless steels exhibit good resistance with low corrosion rates.

e Due to its generally non-corrosive nature towards certain materials, it can be stored in mild
steel or aluminum vessels.

Experimental Protocols

Detailed experimental procedures for characterizing ammonium thiosulfate would follow
standard laboratory methodologies for inorganic salts. Below are outlines for determining key
properties.

Determination of Aqueous Solubility

Objective: To quantify the mass of ammonium thiosulfate that can dissolve in a given volume
of water at a specific temperature.

Methodology (Isothermal Saturation Method):

e Preparation: Add an excess amount of ammonium thiosulfate crystals to a known volume
of deionized water in a sealed, temperature-controlled vessel (e.g., a jacketed beaker
connected to a water bath).

o Equilibration: Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) at a
constant, recorded temperature to ensure the solution reaches saturation equilibrium.

o Sampling: Cease stirring and allow the undissolved solid to settle. Carefully extract a known
volume of the clear, saturated supernatant using a pre-warmed pipette to prevent premature
crystallization.
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Analysis: Weigh the collected aliquot of the saturated solution. Evaporate the water from the
sample in a drying oven at a temperature below its decomposition point (e.g., 70-80°C) until
a constant weight of the dry ammonium thiosulfate residue is achieved.

Calculation: The solubility is calculated as the mass of the dried residue per mass or volume
of water. The experiment should be repeated at various temperatures to generate a solubility
curve.

Analysis of Thermal Decomposition

Objective: To determine the decomposition temperature and identify the resulting products.
Methodology (Thermogravimetric Analysis - TGA):

Instrument Setup: Calibrate a Thermogravimetric Analyzer according to the manufacturer's
specifications.

Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of dry,
crystalline ammonium thiosulfate into the TGA sample pan.

Thermal Program: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a
constant rate (e.g., 10 °C/min) from ambient temperature up to a temperature beyond its
decomposition, for instance, 300°C.

Data Collection: The instrument will record the mass of the sample as a function of
temperature. The onset temperature of mass loss indicates the beginning of decomposition.

Product Analysis (Optional): For identification of gaseous decomposition products, the TGA
can be coupled with a mass spectrometer (MS) or a Fourier-transform infrared spectrometer
(FTIR) to analyze the off-gas in real-time.

Measurement of Solution pH

Objective: To determine the pH of an aqueous solution of ammonium thiosulfate.

Methodology (Potentiometric pH Measurement):
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e Preparation of Solution: Prepare a solution of known concentration (e.g., a 60% w/w solution
as commonly cited) by dissolving a weighed amount of ammonium thiosulfate in deionized
water.

» pH Meter Calibration: Calibrate a standard laboratory pH meter using at least two, preferably
three, standard buffer solutions that bracket the expected pH range (e.g., pH 4.0, 7.0, and
10.0).

o Measurement: Immerse the calibrated pH electrode into the prepared ammonium
thiosulfate solution. Gently stir the solution and allow the reading to stabilize.

o Recording: Record the stable pH value and the temperature of the solution, as pH is
temperature-dependent.

Visualizing Property Relationships

The following diagram illustrates the logical relationships between the key properties and
reactions of ammonium thiosulfate.
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((NH2)25203)
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(e.g., Chiorates)
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‘ 1.679 glem® ‘ ‘ pH 6.5 - 8.5 (Solution) ‘ ‘ White Crystalline Solid
«

‘ High Water Solubility ‘

Products:
Thiosulfuric Acid (unstable),
Toxic Gases (SOX, HzS)
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Caption: Logical flow of ammonium thiosulfate properties and reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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